Cas no 887344-32-3 (1-(1,5-Dimethyl-1h-Imidazol-2-Yl)-Ethyl-Carbamic Acid Tert-Butyl Ester)

• Product Name: 1-(1,5-Dimethyl-1h-Imidazol-2-Yl)-Ethyl-Carbamic Acid Tert-Butyl Ester
• CAS No: 887344-32-3
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• MDL: MFCD07368285
• CID: 3061242
• Update Time: 2025-11-02

1-(1,5-Dimethyl-1h-Imidazol-2-Yl)-Ethyl-Carbamic Acid Tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• [1-(1,5-DIMETHYL-1H-IMIDAZOL-2-YL)-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER
• 1-(1,5-Dimethyl-1h-Imidazol-2-Yl)-Ethyl-Carbamic Acid Tert-Butyl Ester

• MDL： MFCD07368285
• Inchi： 1S/C12H21N3O2/c1-8-7-13-10(15(8)6)9(2)14-11(16)17-12(3,4)5/h7,9H,1-6H3,(H,14,16)
• InChI Key： KYFYBQGIYQMLJJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C1=NC=C(C)N1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 239.163
• Monoisotopic Mass: 239.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2A^2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

1-(1,5-Dimethyl-1h-Imidazol-2-Yl)-Ethyl-Carbamic Acid Tert-Butyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(1,5-Dimethyl-1h-Imidazol-2-Yl)-Ethyl-Carbamic Acid Tert-Butyl Ester

Recent Advances in the Study of 1-(1,5-Dimethyl-1h-Imidazol-2-Yl)-Ethyl-Carbamic Acid Tert-Butyl Ester (CAS: 887344-32-3)

The compound 1-(1,5-Dimethyl-1h-Imidazol-2-Yl)-Ethyl-Carbamic Acid Tert-Butyl Ester (CAS: 887344-32-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel imidazole-based pharmaceuticals. Imidazole derivatives are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The tert-butyl ester group in this compound enhances its stability and bioavailability, making it a promising candidate for further development.

One of the most notable advancements is the optimization of the synthetic route for 1-(1,5-Dimethyl-1h-Imidazol-2-Yl)-Ethyl-Carbamic Acid Tert-Butyl Ester. Researchers have developed a more efficient and scalable method, reducing the number of steps and improving overall yield. This breakthrough is expected to facilitate large-scale production and accelerate preclinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of new anti-inflammatory agents. Further mechanistic studies are underway to elucidate its mode of action and identify potential targets.

Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of this compound with various biological targets. These studies have identified key structural features that contribute to its activity, paving the way for the design of more potent analogs.

Despite these promising results, challenges remain in the development of 1-(1,5-Dimethyl-1h-Imidazol-2-Yl)-Ethyl-Carbamic Acid Tert-Butyl Ester as a therapeutic agent. Issues such as metabolic stability, toxicity, and selectivity need to be addressed in future studies. Researchers are also exploring its potential in combination therapies to enhance efficacy and reduce side effects.

In conclusion, the compound 1-(1,5-Dimethyl-1h-Imidazol-2-Yl)-Ethyl-Carbamic Acid Tert-Butyl Ester (CAS: 887344-32-3) represents a promising area of research in chemical biology and medicinal chemistry. Continued efforts in synthesis optimization, biological evaluation, and mechanistic studies will be crucial for unlocking its full therapeutic potential.